Cas no 537667-33-7 (4-(1E)-2-(9H-purin-6-yl)hydrazin-1-ylidenemethylphenol)

4-(1E)-2-(9H-purin-6-yl)hydrazin-1-ylidenemethylphenol structure
537667-33-7 structure
Product Name:4-(1E)-2-(9H-purin-6-yl)hydrazin-1-ylidenemethylphenol
CAS No:537667-33-7
MF:C12H10N6O
MW:254.247400760651
CID:6604406
PubChem ID:135439802
Update Time:2024-01-03

4-(1E)-2-(9H-purin-6-yl)hydrazin-1-ylidenemethylphenol Chemical and Physical Properties

Names and Identifiers

    • 4-(1E)-2-(9H-purin-6-yl)hydrazin-1-ylidenemethylphenol
    • (E)-4-((2-(9H-purin-6-yl)hydrazono)methyl)phenol
    • Benzaldehyde, 4-hydroxy-, 2-(9H-purin-6-yl)hydrazone
    • 4-[(E)-(1H-purin-6-ylhydrazono)methyl]phenol
    • CHEMBL2002818
    • SR-01000007342-1
    • AKOS002326420
    • 4-[(1E)-[2-(9H-PURIN-6-YL)HYDRAZIN-1-YLIDENE]METHYL]PHENOL
    • SR-01000007342
    • 537667-33-7
    • F0578-0145
    • 4-[(E)-(7H-purin-6-ylhydrazinylidene)methyl]phenol
    • Inchi: 1S/C12H10N6O/c19-9-3-1-8(2-4-9)5-17-18-12-10-11(14-6-13-10)15-7-16-12/h1-7,19H,(H2,13,14,15,16,18)
    • InChI Key: BGFMWJDEKXHWRD-UHFFFAOYSA-N
    • SMILES: C(=NNC1=C2C(=NC=N1)NC=N2)C1=CC=C(O)C=C1

Computed Properties

  • Exact Mass: 254.09160896g/mol
  • Monoisotopic Mass: 254.09160896g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 99.1Ų

4-(1E)-2-(9H-purin-6-yl)hydrazin-1-ylidenemethylphenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F0578-0145-2μmol
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F0578-0145-1mg
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F0578-0145-2mg
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F0578-0145-3mg
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